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Abstract

Dactylfungin A, a potent antifungal polyketide produced by the novel fungal species Amesia
hispanica, represents a promising candidate for the development of new therapeutic agents.
This technical guide provides a comprehensive overview of Amesia hispanica and
Dactylfungin A, consolidating the current knowledge on its biology, chemistry, and
pharmacology. Detailed protocols for the isolation, cultivation, and extraction of this valuable
secondary metabolite are presented, alongside a summary of its biological activities. This
document aims to serve as a foundational resource for researchers engaged in the discovery
and development of novel antifungal drugs.

Introduction

The emergence of drug-resistant fungal pathogens poses a significant threat to global health,
necessitating the discovery of novel antifungal agents with unique mechanisms of action. The
fungal kingdom, particularly diverse orders like the Sordariales, is a rich source of bioactive
secondary metabolites.[1] Within this order, the family Chaetomiaceae is known for producing a
wide array of chemically diverse compounds, including polyketides.[1] A recent discovery in this
family is the fungus Amesia hispanica, the producer of the dactylfungin class of antibiotics.[1]

Dactylfungin A is a complex polyketide featuring an a-pyrone ring, a polyalcohol moiety, and a
long side chain.[1] It exhibits potent and selective antifungal activity against clinically relevant
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pathogens such as Aspergillus fumigatus and Cryptococcus neoformans.[1] This guide
provides an in-depth look at the producing organism, Amesia hispanica, and the antifungal
compound Dactylfungin A, with a focus on the technical details required for its further
investigation and development.

The Producing Organism: Amesia hispanica

Amesia hispanica is a novel species of fungus belonging to the family Chaetomiaceae (order
Sordariales).[1] It was first isolated from soil samples collected in Gran Canaria, Spain.[1]

Morphology and Phylogenetics

Morphologically, Amesia hispanica is characterized by ascomata with coiled hairs surrounding
the ostiole and produces fusiform ascospores.[1] Phylogenetically, it is related to Amesia
dreyfussii and Amesia khuzestanica.[2] A multigene phylogenetic analysis using five DNA loci
confirmed its status as a new species.[1][3]

Isolation and Cultivation

The following protocols are based on the methods described in the initial discovery of Amesia
hispanica.[1]

Experimental Protocol: Isolation of Amesia hispanica

Soil Sample Preparation: Suspend approximately 1 g of soil in 5 mL of 2% (v/v) phenol.

e Vortexing and Incubation: Shake the suspension vigorously for 5 minutes and then let it
stand for 5 minutes.

e Supernatant Removal: Discard the liquid layer.
o Resuspension: Resuspend the residual soil in 10 mL of sterile water.
» Plating: Plate the soil suspension onto Petri dishes.

o Media Overlay: Pour melted potato carrot agar (PCA) supplemented with chloramphenicol
and dieldrin on top of the soil suspension and mix gently.
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 Incubation: Incubate the plates at 15, 25, and 35 °C.

 Isolation: Using a sterile needle, transfer the ascomata of emerging fungi to oatmeal agar
(OA) plates for further cultivation.

Experimental Protocol: Cultivation of Amesia hispanica

e Seed Culture:

o

Grow the strain CBS 149852 on Yeast Malt (YM) agar at 23 °C.

[e]

Cut well-grown colonies into small pieces (1 cm x 1 cm).

o

Inoculate a 500 mL Erlenmeyer flask containing 200 mL of YM broth with 8 agar pieces.

[¢]

Incubate at 23 °C with shaking at 140 rpm for 7 days.
e Solid-State Fermentation:

o Prepare 500 mL conical flasks with a solid rice culture medium (28 g brown rice and 100
mL of base liquid medium per flask).

o Transfer 6 mL of the seed culture to each flask.

o Incubate for 15 days in the dark at 23 °C.

Dactylfungin A: The Bioactive Metabolite

Dactylfungin A is the primary antifungal compound produced by Amesia hispanica. Its
chemical structure was elucidated using ultrahigh-performance liquid chromatography coupled
with diode array detection and ion mobility tandem mass spectrometry (UHPLC-DAD-IM-
MS/MS) and extensive 1D and 2D nuclear magnetic resonance (NMR) spectroscopy.[1][3] The
molecular formula of Dactylfungin A is C42H6409.[1]

Chemical Structure

Dactylfungin A possesses a complex structure characterized by a 4-hydroxy-a-pyrone core, a
long aliphatic side-chain, and C-glycosidic substituents.[4][5]
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Extraction and Purification

The following is a detailed protocol for the extraction and isolation of Dactylfungin A from
solid-state cultures of Amesia hispanica.[1]

Experimental Protocol: Extraction and Purification of Dactylfungin A
o Extraction:
o Cover the mycelia on the rice medium with acetone and sonicate for 30 minutes at 40 °C.

o Separate the mycelia from the acetone extract by filtration. Repeat the extraction process
once more.

o Combine the acetone extracts and evaporate the acetone in vacuo at 40 °C to obtain an
aqueous residue.

o Extract the agueous residue twice with an equal volume of ethyl acetate.
o Combine the ethyl acetate fractions and evaporate to dryness in vacuo at 40 °C.
e Liquid-Liquid Partitioning:
o Dissolve the dry extract in methanol and extract twice with an equal volume of heptane.
o Evaporate the methanol phase to dryness in vacuo at 40 °C to yield the crude extract.
o Chromatographic Purification:

o Pre-fractionate the crude extract using flash chromatography on a silica cartridge with a
gradient of dichloromethane and acetone.

o Further purify the active fractions using preparative reverse-phase HPLC with a C18
column and a water/acetonitrile gradient containing 0.1% formic acid to yield pure
Dactylfungin A.

Biological Activity of Dactylfungin A
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Dactylfungin A exhibits selective and potent antifungal activity against several human

pathogenic fungi.[1] Its activity has been evaluated alongside its derivatives, providing insights

into its structure-activity relationship.

Antifungal Activity

Dactylfungin A has demonstrated strong inhibitory effects against Aspergillus fumigatus and

Cryptococcus neoformans.[1] The minimum inhibitory concentration (MIC) for Dactylfungin A

against Candida pseudotropicalis and other fungi has been reported to be less than 10 pg/mL.

[6]

Table 1: Antifungal Activity of Dactylfungin A and Derivatives

Compound Target Organism Activity Reference
Dactylfungin A Aspergillus fumigatus Strong inhibition [1]
) Cryptococcus o
Dactylfungin A Strong inhibition [1]
neoformans

21"-hydroxy- Cryptococcus

y .y P Loss of activity [1]
dactylfungin A neoformans

21"-hydroxy-
dactylfungin A

Aspergillus fumigatus

Retained inhibition

[1]

25"-dehydroxy-
dactylfungin A

Schizosaccharomyces

pombe

Improved activity

[2]

25"-dehydroxy-
dactylfungin A

Rhodotorula glutinis

Improved activity

[2]

Cytotoxic Activity

The cytotoxic effects of Dactylfungin A and its derivatives have been assessed against

mammalian cell lines. While Dactylfungin A and its 21"-hydroxylated derivative did not show

significant cytotoxic effects, the 25"-dehydroxy derivative exhibited slight cytotoxicity.[1][2]

Table 2: Cytotoxicity Data (IC58 values)
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Compound Cell Line IC50 (pM) Reference
Dactylfungin A Not specified Not cytotoxic [1]
21"-hydroxy- » )

Not specified Not cytotoxic [1]

dactylfungin A

25"-dehydroxy-

) Not specified Slightly cytotoxic [2]
dactylfungin A

Biosynthesis and Mechanism of Action

Proposed Biosynthetic Pathway

Dactylfungin A is a polyketide, likely synthesized by a type | polyketide synthase (PKS). The
biosynthesis is proposed to proceed through an acetate-malonate pathway.[7] This involves the
iterative condensation of acetyl-CoA and malonyl-CoA units, followed by reduction,
dehydration, and methylation steps.[7] The a-pyrone ring is likely formed through
intramolecular cyclization.[8][9]

Type I Polyketide Synthase (PKS)

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway for the a-pyrone core of Dactylfungin A.

Mechanism of Action

The precise molecular target and signaling pathway of Dactylfungin A have not yet been
elucidated. However, based on the mechanism of other polyketide antifungal agents, it is
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hypothesized that Dactylfungin A may exert its effects by disrupting the fungal cell membrane
or inhibiting key enzymes involved in cell wall biosynthesis.[10] Further research is required to
determine the specific mechanism of action.

Fungal Cell

Dactylfungin A

Binds to

ergosterol? InlsEe

Cell Membrane Cell Wall Biosynthesis
(Ergosterol) (e.g., B-1,3-glucan synthase)

Membrane Disruption T

(Pore formation, lon leakage) Inhibition of Cell Wall SynthessT

i

Fungal Cell Death

Click to download full resolution via product page
Caption: Hypothetical antifungal mechanism of action for a polyketide like Dactylfungin A.

Experimental Workflow

The following diagram illustrates the overall workflow from the isolation of Amesia hispanica to
the characterization of Dactylfungin A.
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Caption: Experimental workflow for Dactylfungin A production and analysis.
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Conclusion and Future Directions

Amesia hispanica is a newly identified fungal species with the capacity to produce the potent
antifungal agent, Dactylfungin A. The detailed protocols and data presented in this guide
provide a solid foundation for further research and development. Key future directions should
include:

e Mechanism of Action Studies: Elucidating the specific molecular target and signaling
pathways of Dactylfungin A is crucial for its development as a clinical candidate.

e Genomic and Transcriptomic Analysis: Sequencing the genome of Amesia hispanica will
provide insights into the biosynthetic gene cluster for dactylfungins, enabling bioengineering
approaches to improve yield and generate novel analogs.

« In Vivo Efficacy Studies: Evaluating the efficacy of Dactylfungin A in animal models of
fungal infections is a critical next step in its preclinical development.

» Structure-Activity Relationship Studies: Synthesis and biological evaluation of additional
Dactylfungin A analogs will help to optimize its antifungal activity and reduce potential
toxicity.

The discovery of Dactylfungin A from Amesia hispanica highlights the importance of exploring
novel microbial sources for new anti-infective agents. Continued investigation into this
fascinating compound and its producing organism holds significant promise for addressing the
growing challenge of fungal drug resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/37108917/
https://pubmed.ncbi.nlm.nih.gov/37108917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11287750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11287750/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.4c00623
https://pubmed.ncbi.nlm.nih.gov/8436559/
https://pubmed.ncbi.nlm.nih.gov/8436559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500441/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500441/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4901931/
https://www.researchgate.net/publication/299422383_Biosynthesis_of_a-pyrones
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra03414k
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra03414k
https://www.benchchem.com/product/b15581329#dactylfungin-a-producing-organism-amesia-hispanica
https://www.benchchem.com/product/b15581329#dactylfungin-a-producing-organism-amesia-hispanica
https://www.benchchem.com/product/b15581329#dactylfungin-a-producing-organism-amesia-hispanica
https://www.benchchem.com/product/b15581329#dactylfungin-a-producing-organism-amesia-hispanica
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581329?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

